molecular formula C13H19Cl2N3 B6190086 2-{1H,5H,6H,7H,8H-naphtho[2,3-d]imidazol-2-yl}ethan-1-amine dihydrochloride CAS No. 2694734-19-3

2-{1H,5H,6H,7H,8H-naphtho[2,3-d]imidazol-2-yl}ethan-1-amine dihydrochloride

Cat. No.: B6190086
CAS No.: 2694734-19-3
M. Wt: 288.2
InChI Key:
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Description

2-{1H,5H,6H,7H,8H-naphtho[2,3-d]imidazol-2-yl}ethan-1-amine dihydrochloride is a useful research compound. Its molecular formula is C13H19Cl2N3 and its molecular weight is 288.2. The purity is usually 95%.
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Properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-{1H,5H,6H,7H,8H-naphtho[2,3-d]imidazol-2-yl}ethan-1-amine dihydrochloride' involves the reaction of 2-naphthylamine with ethyl chloroacetate to form 2-(2-chloroacetyl)naphthalene-1-amine, which is then reacted with imidazole to form the final product.", "Starting Materials": [ "2-naphthylamine", "ethyl chloroacetate", "imidazole", "hydrochloric acid", "sodium hydroxide", "diethyl ether", "water" ], "Reaction": [ "Step 1: Dissolve 2-naphthylamine in hydrochloric acid and cool the solution to 0-5°C.", "Step 2: Slowly add ethyl chloroacetate to the solution while stirring and maintain the temperature at 0-5°C for 1 hour.", "Step 3: Allow the mixture to warm to room temperature and then add sodium hydroxide solution to adjust the pH to 9-10.", "Step 4: Extract the product with diethyl ether and wash the organic layer with water.", "Step 5: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain 2-(2-chloroacetyl)naphthalene-1-amine.", "Step 6: Dissolve 2-(2-chloroacetyl)naphthalene-1-amine in diethyl ether and add imidazole to the solution.", "Step 7: Stir the mixture at room temperature for 24 hours.", "Step 8: Extract the product with hydrochloric acid and evaporate the solvent to obtain the final product, 2-{1H,5H,6H,7H,8H-naphtho[2,3-d]imidazol-2-yl}ethan-1-amine dihydrochloride." ] }

CAS No.

2694734-19-3

Molecular Formula

C13H19Cl2N3

Molecular Weight

288.2

Purity

0

Origin of Product

United States

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